Bicyclo[3.2.1]oct-6-ene, 2-methoxy-3-methylene-, endo-(9CI)
Bicyclo[3.2.1]oct-6-ene, 2-methoxy-3-methylene-, endo-(9CI)
Brand Name:
Vulcanchem
CAS No.:
187995-55-7
VCID:
VC20906051
InChI:
InChI=1S/C10H14O/c1-7-5-8-3-4-9(6-8)10(7)11-2/h3-4,8-10H,1,5-6H2,2H3/t8-,9-,10+/m1/s1
SMILES:
COC1C2CC(CC1=C)C=C2
Molecular Formula:
C10H14O
Molecular Weight:
150.22 g/mol
Bicyclo[3.2.1]oct-6-ene, 2-methoxy-3-methylene-, endo-(9CI)
CAS No.: 187995-55-7
Cat. No.: VC20906051
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol
* For research use only. Not for human or veterinary use.
![Bicyclo[3.2.1]oct-6-ene, 2-methoxy-3-methylene-, endo-(9CI) - 187995-55-7](/images/no_structure.jpg)
Specification
| CAS No. | 187995-55-7 |
|---|---|
| Molecular Formula | C10H14O |
| Molecular Weight | 150.22 g/mol |
| IUPAC Name | (1S,2R,5S)-2-methoxy-3-methylidenebicyclo[3.2.1]oct-6-ene |
| Standard InChI | InChI=1S/C10H14O/c1-7-5-8-3-4-9(6-8)10(7)11-2/h3-4,8-10H,1,5-6H2,2H3/t8-,9-,10+/m1/s1 |
| Standard InChI Key | XJBFGMVGBGNZNM-BBBLOLIVSA-N |
| Isomeric SMILES | CO[C@@H]1[C@H]2C[C@@H](CC1=C)C=C2 |
| SMILES | COC1C2CC(CC1=C)C=C2 |
| Canonical SMILES | COC1C2CC(CC1=C)C=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator